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Compound of Interest

(2Z,6Z,10E,14E, 18E)-
Compound Name:
Farnesylfarnesol

Cat. No.: B161790

Essential Safety and Handling Guide for
(22,6Z,10E,14E,18E)-Farnesylfarnesol

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, use, and disposal
of (2Z,6Z,10E,14E,18E)-Farnesylfarnesol and related farnesol isomers. Given that the
toxicological properties of many specific isomers are not fully characterized, adherence to
prudent laboratory practices for handling chemicals of unknown toxicity is paramount.[1]

Immediate Safety Protocols: Personal Protective
Equipment (PPE)

A thorough risk assessment should be conducted before handling (22Z,6Z,10E,14E,18E)-
Farnesylfarnesol.[2] The following table summarizes the recommended PPE based on
available safety data for farnesol and its isomers.
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Protection Type

Required Equipment

Specifications and Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield worn over safety

glasses.

Essential for preventing eye
contact with potential
splashes. Must comply with
OSHA 29 CFR 1910.133 or
European Standard EN166.[3]

Skin and Body Protection

Chemical-resistant lab coat.

Provides a primary barrier
against skin contact and
contamination of personal

clothing.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile).

Crucial for preventing skin
absorption. Contaminated
gloves should be removed and
disposed of immediately,

followed by hand washing.[4]

Respiratory Protection

Not generally required under
normal use with adequate

ventilation.

In case of inadequate
ventilation or the potential for
aerosolization, a NIOSH-
approved respirator may be

necessary.[2][5]

Operational and Disposal Plans

Step-by-Step Handling Procedures

e Preparation:

o Ensure a well-ventilated work area, such as a chemical fume hood.[2]

o Have an emergency eye wash station and safety shower readily accessible.[2]

o Assemble all necessary PPE as outlined in the table above.

o Keep spill containment materials (e.g., absorbent pads) nearby.[6]

e Handling:
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[e]

Avoid direct contact with skin and eyes.[3]

o

Do not breathe in mist, vapors, or spray.[2][3]

[¢]

Use the smallest quantity of material necessary for the experiment.

[¢]

After handling, wash hands thoroughly.[2]

o Storage:
o Store in a cool, dark, and well-ventilated area.
o Keep containers tightly sealed to prevent leakage.

o Store away from incompatible materials such as strong oxidizing agents.[3]

Spill and Emergency Response

e Minor Spills:
o Alert personnel in the immediate area.
o Wearing appropriate PPE, absorb the spill with inert material (e.g., sand, vermiculite).[3][6]
o Collect the absorbed material into a sealed container for proper disposal.[3]
o Clean the spill area with a suitable solvent, followed by soap and water.[5]
e Major Spills:
o Evacuate the area immediately.
o Notify your institution's environmental health and safety (EHS) department.
o Prevent the spill from entering drains or waterways.[6][7]

o First Aid:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

o Skin Contact: Remove contaminated clothing and wash the affected skin with soap and
water. If irritation persists, seek medical attention.[4]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[8]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[8]

Disposal Plan

All waste materials must be handled in accordance with local, state, and federal regulations.[6]

[©]
o Waste Collection:

o Collect all waste containing (2Z,6Z,10E,14E,18E)-Farnesylfarnesol in a designated,
properly labeled, and sealed container.

» Disposal Method:

o Itis recommended to consult with your institution's EHS department for specific disposal
procedures.

o A common method for disposal is to dissolve the material in a combustible solvent and
incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[9]

o Do not dispose of this chemical down the drain or in the general trash.[6][7]

Quantitative Data Summary

The following table summarizes key physical and chemical properties for farnesol (mixture of
isomers), which can be used as a reference for handling (2Z,6Z,10E,14E,18E)-
Farnesylfarnesol.
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Property Value Reference
Molecular Formula C15H260 [2][10]
Molecular Weight 222.37 g/mol [10]
Appearance Light yellow liquid [3]

Boiling Point 149 °C @ 4 mmHg [3]

Flash Point 96 °C [31[7]
Specific Gravity 0.887 [3]

Oral LD50 (Rat) >6000 mg/kg [9]

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the safe handling and use of
(22,6Z,10E,14E,18E)-Farnesylfarnesol in a laboratory setting.
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Preparation Phase

Conduct Risk Assessment

Gather Required PPE

Prepare Ventilated Workstation

Ensure Spill Kit is Accessible

Proceed to Handling

Handling Phase

Handle (2Z,6Z,10E,14E,18E)-Farnesylfarnesol

Gernerate Waste

Disposal Phase

Collect Waste in Labeled Container

Store in Cool, Dark, Ventilated Area

Consult EHS for Disposal Protocol

Dispose via Approved Method

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Farnesylfarnesol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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